Cas no 880881-38-9 (Benzoic acid, 2-bromo-4,6-bis(trifluoromethyl)-)

Benzoic acid, 2-bromo-4,6-bis(trifluoromethyl)- structure
880881-38-9 structure
Product Name:Benzoic acid, 2-bromo-4,6-bis(trifluoromethyl)-
CAS No:880881-38-9
MF:C9H3BrF6O2
MW:337.013343095779
CID:4284307
PubChem ID:11681582
Update Time:2025-04-24

Benzoic acid, 2-bromo-4,6-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-bromo-4,6-bis(trifluoromethyl)-
    • BMJMPAWOSBCAJT-UHFFFAOYSA-N
    • 2,4-Bis(trifluoromethyl)-6-bromobenzoic acid
    • 880881-38-9
    • AKOS024263019
    • Inchi: 1S/C9H3BrF6O2/c10-5-2-3(8(11,12)13)1-4(9(14,15)16)6(5)7(17)18/h1-2H,(H,17,18)
    • InChI Key: BMJMPAWOSBCAJT-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=C(C(F)(F)F)C=C(C(F)(F)F)C=C1Br

Computed Properties

  • Exact Mass: 335.92206Da
  • Monoisotopic Mass: 335.92206Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 37.3Ų

Benzoic acid, 2-bromo-4,6-bis(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013017543-1g
2,4-Bis(trifluoromethyl)-6-bromobenzoic acid
880881-38-9 97%
1g
$1460.20 2023-08-31
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.